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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for utilizing Traxoprodil, a selective N-
methyl-D-aspartate (NMDA) receptor subunit 2B (NR2B) antagonist, in the forced swim test
(FST). The FST is a widely used behavioral assay to assess antidepressant-like activity in
rodents. Traxoprodil has demonstrated rapid and robust antidepressant effects in preclinical
studies, making it a compound of significant interest.[1][2]

Quantitative Data Summary

The following tables summarize the dose-dependent effects of Traxoprodil on immobility time
in the forced swim test in mice, as reported in peer-reviewed studies.

Table 1: Effect of Traxoprodil on Immobility Time in the Forced Swim Test (FST) in Mice
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Dosage (mgl/kg, Administration Change in
. . . . Study Reference
i.p.) Time Before Test Immobility Time
) o Poleszak et al.,
5 60 minutes No significant effect
2016[3]
) o Poleszak et al.,
10 60 minutes No significant effect
2016[3]
i o ) Poleszak et al.,
20 60 minutes Significant reduction
2016[3][4][5]
) o ) Poleszak et al.,
40 60 minutes Significant reduction

2016[3][41[5]

Table 2: Antidepressant-like Effects of Traxoprodil in Chronic Unpredictable Mild Stress

(CUMS) Mice
. Effect on

Duration of - s
Dosage (mg/kg) L . Immobility Time in Study Reference

Administration

FST

10 21 days Significant reduction Lietal., 2023[1]
20 7, 14, and 21 days Significant reduction Lietal., 2023[1]
40 7, 14, and 21 days Significant reduction Li et al., 2023[1]

Experimental Protocols

Forced Swim Test (FST) Protocol with Traxoprodil

This protocol is synthesized from established methodologies for the FST in mice.[6][7][8]

1. Materials and Apparatus

o Traxoprodil (CP-101,606): Dissolve in a suitable vehicle (e.g., saline).

e Animals: Male mice are commonly used.
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Forced Swim Test Apparatus: A transparent glass or Plexiglas cylinder (e.g., 20 cm in
diameter, 30-50 cm in height) filled with water.[7][8]

Water: Maintained at a temperature of 24-30°C.[6] The depth should be sufficient to prevent
the mouse from touching the bottom with its tail or feet (e.g., 15-30 cm).[6][8]

Video Recording Equipment: To record the sessions for later analysis.
Holding Cages: Dry and warm environment for recovery after the test.[6]
. Experimental Procedure

Acclimation: Allow animals to acclimate to the testing room for at least 1 hour before the
experiment.

Drug Administration:

o Administer Traxoprodil intraperitoneally (i.p.) at the desired dose (e.g., 10, 20, or 40
mg/kg).[4][5]

o The control group should receive an equivalent volume of the vehicle.
o Conduct the test 60 minutes after injection.[5]

Forced Swim Test:

o Gently place each mouse individually into the cylinder of water.

o The total duration of the test is typically 6 minutes.[7][8]

o The behavior is recorded for the entire duration.

Post-Test:

o Carefully remove the mouse from the water.

o Dry the animal with a towel and place it in a warm, dry holding cage before returning it to
its home cage.[6]
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o Data Analysis:

o Score the duration of immobility during the last 4 minutes of the 6-minute test. Immobility
is defined as the state in which the mouse makes only the minimal movements necessary
to keep its head above water.

o Compare the immobility times between the Traxoprodil-treated groups and the vehicle-
treated control group using appropriate statistical methods (e.g., ANOVA followed by post-

hoc tests).

Visualizations
Signaling Pathway of Traxoprodil

BDNF/ERK/CREB Pathway

B - - ————— - i

NMDA Receptor (NR2B subunit) [N AKT/FOXO/Bim PElthW*’
i
i

1
AKT Signaling ~ ——p NG g I SSSG "

Glutamate

Click to download full resolution via product page

Caption: Signaling pathway of Traxoprodil's antidepressant-like effects.

Experimental Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b148271?utm_src=pdf-body
https://www.benchchem.com/product/b148271?utm_src=pdf-body
https://www.benchchem.com/product/b148271?utm_src=pdf-body-img
https://www.benchchem.com/product/b148271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Animal Acclimation
(2 hour)

:

Drug Administration
(Traxoprodil or Vehicle, i.p.)

:

Waiting Period
(60 minutes)

:

Forced Swim Test
(6 minutes)

:

Animal Recovery
(Dry and warm environment)

:

Data Analysis
(Score immobility in last 4 min)

Click to download full resolution via product page

Caption: Experimental workflow for the Forced Swim Test with Traxoprodil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Traxoprodil in the
Forced Swim Test]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14827 1#forced-swim-test-protocol-using-traxoprodil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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